N-(3-(2-oxopyrrolidin-1-yl)propyl)-4-(thiazol-2-yloxy)benzamide

• IUPAC Name: N-[3-(2-oxopyrrolidin-1-yl)propyl]-4-(1,3-thiazol-2-yloxy)benzamide
• InChI: InChI=1S/C17H19N3O3S/c21-15-3-1-10-20(15)11-2-8-18-16(22)13-4-6-14(7-5-13)23-17-19-9-12-24-17/h4-7,9,12H,1-3,8,10-11H2,(H,18,22)
• InChI Key: NLWKEAHYLHJHRW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNC(=O)C2=CC=C(C=C2)OC3=NC=CS3
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

N-(3-(2-oxopyrrolidin-1-yl)propyl)-4-(thiazol-2-yloxy)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It is a highly selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in the survival and proliferation of cancer cells.

Scientific Research Applications

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibition

Research by Borzilleri et al. (2006) explored substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides as potent and selective inhibitors of VEGFR-2 kinase activity. These compounds demonstrated robust in vivo efficacy in human lung and colon carcinoma xenograft models, highlighting their potential in cancer therapy research (Borzilleri et al., 2006).

Electrochemical C–H Thiolation

Qian et al. (2017) reported a metal- and reagent-free method for synthesizing benzothiazoles and thiazolopyridines through TEMPO-catalyzed electrolytic C–H thiolation. This process enables the efficient synthesis of compounds widely prevalent in pharmaceuticals and organic materials, showcasing an innovative approach to constructing biologically relevant heterocycles (Qian et al., 2017).

Synthesis and Cytotoxic Activity of Benzamide Derivatives

Adhami et al. (2014) synthesized N-(pyridine-2-ylcarbamothioyl)benzamide derivatives and their copper(II) complexes, revealing significant cytotoxicity against several human cancer cell lines. This study emphasizes the potential of these compounds in developing anticancer drugs (Adhami et al., 2014).

Anti-Fatigue Effects of Benzamide Derivatives

Wu et al. (2014) investigated the anti-fatigue effects of benzamide derivatives in weight-loaded forced swimming mice. The findings indicate that certain benzamide derivatives can enhance the forced swimming capacity of mice, suggesting their potential as anti-fatigue agents (Wu et al., 2014).

Anticancer Evaluation of Benzamide Derivatives

Ravinaik et al. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which exhibited moderate to excellent anticancer activity against four cancer cell lines. This research contributes to the development of new anticancer agents (Ravinaik et al., 2021).